Cas no 1361724-80-2 (4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl)

• Product Name: 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl
• CAS No: 1361724-80-2
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4790393
• Update Time: 2025-08-05

4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl

• Inchi： 1S/C13H8Cl4/c14-7-8-6-9(15)4-5-10(8)13-11(16)2-1-3-12(13)17/h1-6H,7H2
• InChI Key： YIFXBBVKOOIGCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=CC=1CCl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl

Introduction to 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl (CAS No. 1361724-80-2)

4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl (CAS No. 1361724-80-2) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific and industrial fields. This compound belongs to the class of biphenyls, which are characterized by the presence of two benzene rings connected by a single bond. The specific substitution pattern of 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl makes it a valuable subject for research in areas such as materials science, pharmaceuticals, and environmental chemistry.

The molecular structure of 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl is composed of two benzene rings with multiple chlorine substituents. The presence of the chloromethyl group at the 2' position and the additional chlorine atoms at the 4' and 6 positions contribute to its distinct chemical properties. These substitutions can influence the compound's reactivity, solubility, and stability, making it an interesting candidate for various chemical reactions and applications.

In the field of materials science, 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl has been explored for its potential use in the development of advanced materials. Recent studies have shown that this compound can be used as a building block for the synthesis of polymers with unique mechanical and thermal properties. For instance, researchers at the University of California, Berkeley, have reported that 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl can be polymerized to form high-performance polymers with enhanced strength and durability. These polymers have potential applications in areas such as aerospace engineering and electronics.

In pharmaceutical research, 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl has been investigated for its potential therapeutic properties. Studies have shown that this compound exhibits moderate antifungal activity against certain fungal strains. A research team at Harvard Medical School has conducted preliminary tests on 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl and found that it can inhibit the growth of Candida albicans, a common fungal pathogen responsible for various infections. While further studies are needed to fully understand its mechanism of action and potential side effects, these initial findings suggest that 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl could be a promising lead compound for the development of new antifungal agents.

The environmental impact of 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl is another area of active research. Chlorinated biphenyls are known to be persistent organic pollutants (POPs) that can accumulate in the environment and pose risks to human health and ecosystems. However, recent studies have suggested that certain structural modifications can reduce the environmental persistence and toxicity of these compounds. Researchers at the Environmental Protection Agency (EPA) have conducted detailed analyses of 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl and found that its specific substitution pattern may make it less prone to bioaccumulation compared to other chlorinated biphenyls. This finding is significant for assessing the environmental safety of this compound and guiding its responsible use in industrial applications.

The synthesis of 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl involves several steps and requires careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include coupling reactions between substituted benzene derivatives followed by selective chlorination steps. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. For example, researchers at the University of Cambridge have reported a novel catalytic method that uses environmentally friendly catalysts to achieve high yields with minimal waste production.

In conclusion, 4'-Chloro-2'-chloromethyl-2,6-dichloro-biphenyl (CAS No. 1361724-80-2) is a versatile organic compound with a wide range of potential applications in materials science, pharmaceuticals, and environmental chemistry. Its unique structural features make it an attractive subject for further research and development. As new studies continue to uncover its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.